Cas no 2172387-15-2 (1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid)

• Product Name: 1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• CAS No: 2172387-15-2
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6286591
• PubChem ID: 165722940
• Update Time: 2025-05-24

1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid
• 1-[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzamido]cyclobutane-1-carboxylic acid
• 2172387-15-2
• EN300-1511270

• Inchi： 1S/C27H23BrN2O5/c28-22-11-10-16(24(31)30-27(25(32)33)12-5-13-27)14-23(22)29-26(34)35-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-11,14,21H,5,12-13,15H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： SFBLABPOEWPBLL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid

Introduction to 1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid (CAS No. 2172387-15-2)

1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid, identified by its CAS number 2172387-15-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutane ring, an amide functionality, and a brominated aromatic moiety. The presence of these structural elements not only contributes to its unique chemical properties but also opens up a wide array of potential applications in drug discovery and development.

The bromine substituent at the 4-position of the benzamide moiety plays a crucial role in modulating the reactivity and pharmacokinetic behavior of the compound. Brominated aromatic compounds are widely recognized for their ability to serve as key intermediates in the synthesis of biologically active molecules. The fluoren-9-ylmethoxycarbonyl group further enhances the molecular complexity, providing a rigid and electron-rich platform that can interact favorably with biological targets. This structural motif is particularly interesting because it combines elements that are known to improve solubility, metabolic stability, and binding affinity.

In recent years, there has been a growing interest in the development of novel scaffolds that can be utilized to design next-generation therapeutics. The cyclobutane ring in this compound is a prime example of such a scaffold, as it introduces conformational constraints that can influence the binding mode of the molecule to its target. This structural feature is particularly valuable in the design of protease inhibitors, where rigidity often enhances binding affinity and selectivity. Moreover, the amide bond serves as a versatile linker that can be modified to fine-tune pharmacological properties.

One of the most compelling aspects of 1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid is its potential application in the development of targeted therapies. The combination of a brominated aromatic ring and a fluorenylmethoxycarbonyl group creates a molecule that is well-suited for further derivatization into potent inhibitors or modulators of various biological pathways. For instance, this compound could be explored as an inhibitor of kinases or other enzymes that play critical roles in cancer progression. The presence of multiple functional groups also allows for orthogonal modifications, enabling researchers to tailor the molecule for specific therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromine substituent typically involves halogenation reactions, which must be carefully controlled to avoid unwanted side products. Similarly, the incorporation of the fluoren-9-ylmethoxycarbonyl group necessitates protecting group strategies to prevent unwanted reactions with other functional moieties. Given its structural complexity, synthetic routes must be designed with precision to achieve the desired product with minimal impurities.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid. Molecular modeling techniques have been employed to predict binding interactions with potential biological targets, allowing researchers to make informed decisions about structural modifications. These computational tools have significantly reduced the time and resources required for hit identification and lead optimization, making it possible to explore more complex molecular architectures.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it exhibits promising activity against certain disease-related targets. For example, derivatives of this scaffold have shown inhibitory effects on enzymes involved in inflammation and pain signaling. The ability to fine-tune pharmacological properties through structural modifications makes this compound an attractive candidate for further development into novel therapeutics.

From a medicinal chemistry perspective, 1-4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid represents an excellent example of how structural complexity can be leveraged to develop molecules with enhanced biological activity. The combination of different functional groups provides multiple opportunities for interaction with biological targets, while also allowing for flexibility in drug design. As research continues in this area, it is likely that more derivatives will be synthesized and evaluated for their therapeutic potential.

The future prospects for this compound are promising, particularly as new synthetic methodologies are developed and computational tools become more sophisticated. The ability to rapidly design and synthesize complex molecules will continue to drive innovation in drug discovery and development. Furthermore, as our understanding of biological pathways improves, new targets will emerge that can be addressed by molecules like 1-4-bromo-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)benzamidocyclobutane)-1-carboxylic acid (CAS No. 2172387–15–2).